Cas no 2229373-52-6 (2-4-(1H-pyrazol-1-yl)phenylpropanal)

2-4-(1H-pyrazol-1-yl)phenylpropanal is a versatile organic compound featuring a pyrazole moiety linked to a phenylpropanal structure. Its key advantages include its role as a valuable intermediate in pharmaceutical and agrochemical synthesis, owing to the reactivity of both the aldehyde and pyrazole functional groups. The compound exhibits potential for further derivatization, enabling the development of targeted bioactive molecules. Its stable yet modifiable structure makes it suitable for applications in medicinal chemistry, particularly in the design of enzyme inhibitors or receptor ligands. The presence of the pyrazole ring enhances binding affinity in molecular interactions, contributing to its utility in drug discovery and material science research.

2-4-(1H-pyrazol-1-yl)phenylpropanal structure

2229373-52-6 structure

Product Name:2-4-(1H-pyrazol-1-yl)phenylpropanal

CAS No:2229373-52-6

MF:C₁₂H₁₂N₂O

MW:200.236482620239

CID:5870730

PubChem ID:165646350

Update Time:2025-05-28

2-4-(1H-pyrazol-1-yl)phenylpropanal Chemical and Physical Properties

Names and Identifiers

- 2-4-(1H-pyrazol-1-yl)phenylpropanal
- EN300-1764248
- 2229373-52-6
- 2-[4-(1H-pyrazol-1-yl)phenyl]propanal
- Inchi： 1S/C12H12N2O/c1-10(9-15)11-3-5-12(6-4-11)14-8-2-7-13-14/h2-10H,1H3
- InChI Key： CACAMXUHIVVTMH-UHFFFAOYSA-N
- SMILES： O=CC(C)C1C=CC(=CC=1)N1C=CC=N1

Computed Properties

Exact Mass: 200.094963011g/mol
Monoisotopic Mass: 200.094963011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 34.9Å²

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Enamine	EN300-1764248-10.0g	2-[4-(1H-pyrazol-1-yl)phenyl]propanal	2229373-52-6	10g	$4914.0	2023-06-03
Enamine	EN300-1764248-1g	2-[4-(1H-pyrazol-1-yl)phenyl]propanal	2229373-52-6	1g	$1142.0	2023-09-20
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